Cas no 2155852-85-8 (tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride)

• Product Name: tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride
• CAS No: 2155852-85-8
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 5164335
• PubChem ID: 132368881
• Update Time: 2025-06-07

tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-aminocyclobutyl)ethyl]carbamate hydrochloride
• tert-Butyl (2-(3-aminocyclobutyl)ethyl)carbamate hydrochloride
• tert-butyl N-[2-(3-aminocyclobutyl)ethyl]carbamate;hydrochloride
• starbld0048874
• AT35633
• Z3014204393
• tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride

• Inchi： 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-5-4-8-6-9(12)7-8;/h8-9H,4-7,12H2,1-3H3,(H,13,14);1H
• InChI Key： KLAWLMAJLNQQNL-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCC1CC(C1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Topological Polar Surface Area: 64.4

Additional information on tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride

Introduction to Tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate Hydrochloride (CAS No. 2155852-85-8)

Ter-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride, with the CAS number 2155852-85-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group, an N-substituted carbamate moiety, and a 3-aminocyclobutyl side chain, which collectively contribute to its distinct chemical behavior and reactivity.

The tert-butyl group, characterized by its bulky nature, plays a crucial role in modulating the pharmacokinetic properties of the compound. This group can enhance the lipophilicity of the molecule, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) profiles. In pharmaceutical applications, such modifications are often employed to optimize drug delivery and improve therapeutic efficacy.

The N-substituted carbamate moiety is another critical feature of this compound. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of various bioactive molecules. The presence of this group in tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride suggests potential applications in the development of novel therapeutic agents. Additionally, the 3-aminocyclobutyl side chain introduces a cyclic structure that can influence the compound's interactions with biological targets.

Recent research has highlighted the importance of structural diversity in drug design. Compounds with unique scaffolds like tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride offer new opportunities for developing innovative treatments. Studies have shown that the combination of a bulky tert-butyl group and a cyclic amine moiety can enhance binding affinity to specific biological targets, making this compound a promising candidate for further exploration.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. The tert-butyl group's steric hindrance could prevent unwanted side reactions, while the 3-aminocyclobutyl side chain may facilitate targeted interactions with biological molecules. These findings are particularly intriguing given the growing interest in structure-based drug design.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect makes tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride a valuable candidate for further development into oral or injectable medications.

Advances in computational chemistry have also played a significant role in studying this compound. Molecular modeling techniques have been used to predict how tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride interacts with biological targets at the molecular level. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding future experimental studies.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize scalability. These advancements are crucial for transitioning from laboratory-scale production to industrial manufacturing.

Ethical considerations are also important in pharmaceutical research. The development of new compounds must be conducted with careful attention to safety and environmental impact. Studies on tert-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride have adhered to strict regulatory guidelines to ensure that both human health and environmental sustainability are prioritized.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating various conditions, including neurological disorders and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process and bring new treatments to patients in need.

In conclusion, ter-butyl N-2-(3-aminocyclobutyl)ethylcarbamate hydrochloride (CAS No. 2155852-85-8) is a fascinating compound with unique structural features and potential therapeutic applications. Its molecular design offers opportunities for innovation in drug development, while recent research continues to uncover its pharmacological properties. As studies progress, this compound is poised to make significant contributions to the field of medicinal chemistry.